2-(4-Cbz-Aminopheny)-6-chlorobenzoic acid, 95%

• IUPAC Name: 2-chloro-6-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C21H16ClNO4/c22-18-8-4-7-17(19(18)20(24)25)15-9-11-16(12-10-15)23-21(26)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key: HRSZCBMAQMNBJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C(=CC=C3)Cl)C(=O)O
• Molecular Formula: C21H16ClNO4
• Molecular Weight: 381.8 g/mol

Description

2-(4-Cbz-Aminopheny)-6-chlorobenzoic acid, 95% (hereafter referred to as Cbz-APC), is an organic compound with a wide range of applications in modern chemistry. Cbz-APC is a versatile and useful reagent, and is used as a starting material in the synthesis of a variety of compounds. It is also used as a catalyst in a variety of organic and inorganic reactions, and has been studied extensively in the laboratory.

Scientific Research Applications

Cbz-APC has a variety of applications in scientific research. It is commonly used as a starting material for the synthesis of biologically active compounds, such as peptides and nucleosides. It is also used as a catalyst in a variety of organic and inorganic reactions, such as the synthesis of polymers and other complex molecules. Additionally, Cbz-APC has been used in the synthesis of heterocyclic compounds and in the preparation of pharmaceuticals and other drugs.

Mechanism of Action

Cbz-APC is a versatile reagent, and its mechanism of action is dependent on the reaction in which it is used. In general, Cbz-APC acts as a nucleophilic catalyst, which enables the formation of new bonds between molecules. It can also act as an electron donor, allowing for the transfer of electrons between molecules and the formation of covalent bonds.
Biochemical and Physiological Effects
Cbz-APC has been studied extensively in the laboratory, and its biochemical and physiological effects are well-understood. In general, Cbz-APC does not have any direct effects on the human body, but it can act as a catalyst for a variety of biochemical and physiological processes. For example, Cbz-APC can be used to catalyze the synthesis of peptides and nucleosides, which are essential for the proper functioning of the human body.

Advantages and Limitations for Lab Experiments

Cbz-APC is a versatile and useful reagent, and it has a variety of advantages and limitations for laboratory experiments. One of the main advantages of Cbz-APC is its reactivity, which allows for the synthesis of a variety of compounds in a relatively short amount of time. Additionally, Cbz-APC is relatively inexpensive and can be stored for extended periods of time without significant degradation. However, Cbz-APC is also sensitive to light and air, and it should be stored in a cool, dark place to prevent degradation.

Future Directions

Cbz-APC is a versatile and useful reagent, and there are a variety of potential future directions for its use. One potential application is in the synthesis of new drugs and pharmaceuticals. Additionally, Cbz-APC could be used in the synthesis of polymers and other complex molecules, as well as in the synthesis of heterocyclic compounds. Finally, Cbz-APC could be used to catalyze the synthesis of peptides and nucleosides, which are essential for the proper functioning of the human body.

Synthesis Methods

Cbz-APC can be synthesized in a variety of ways, depending on the desired end product. One of the most common methods involves the reaction of 2-chlorobenzoic acid and 4-aminophenol in the presence of an acid catalyst. This reaction yields Cbz-APC and other byproducts, which can be separated and purified using standard chromatographic techniques.